Cas no 72594-23-1 (2H-1-Benzopyran-4,7-diol, 3,4-dihydro-2-phenyl-)

• Product Name: 2H-1-Benzopyran-4,7-diol, 3,4-dihydro-2-phenyl-
• CAS No: 72594-23-1
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 2122301
• PubChem ID: 568989
• Update Time: 2024-03-01

2H-1-Benzopyran-4,7-diol, 3,4-dihydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-chroman-4,7-diol
• 3,4-Dihydro-2-phenyl-2H-1-benzopyran-4,7-diol
• KYPVDKAIGIDYLB-UHFFFAOYSA-N
• 2H-1-Benzopyran-4,7-diol, 3,4-dihydro-2-phenyl-
• 2-Phenyl-4,7-chromanediol
• 7-hydroxyflavan-4-ol
• 2-Phenylchroman-4,7-diol
• 2-Phenyl-4,7-chromanediol #

• Inchi： 1S/C15H14O3/c16-11-6-7-12-13(17)9-14(18-15(12)8-11)10-4-2-1-3-5-10/h1-8,13-14,16-17H,9H2
• InChI Key： KYPVDKAIGIDYLB-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(CC1C1C=CC=CC=1)O)O

Computed Properties

• Exact Mass: 242.094294304g/mol
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavan-4-ols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavan-4-ols